Cas no 335059-71-7 (4-amino-1-methyl-1H-Pyrrole-2-carboxylic acid 1,1-dimethylethyl ester)

• Product Name: 4-amino-1-methyl-1H-Pyrrole-2-carboxylic acid 1,1-dimethylethyl ester
• CAS No: 335059-71-7
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 1017831
• PubChem ID: 45089376
• Update Time: 2025-08-05

4-amino-1-methyl-1H-Pyrrole-2-carboxylic acid 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-methyl-1H-Pyrrole-2-carboxylic acid 1,1-dimethylethyl ester
• 1H-Pyrrole-2-carboxylicacid,4-amino-1-methyl-,1,1-dimethylethylester(9CI)
• CS-0112012
• EN300-5039513
• SCHEMBL20786872
• tert-Butyl 4-amino-1-methyl-1H-pyrrole-2-carboxylate
• AKOS010564772
• 335059-71-7
• AC-30393
• 2-Methyl-2-Propanyl 4-Amino-1-Methyl-1H-Pyrrole-2-Carboxylate
• DB-228211
• 1h-pyrrole-2-carboxylic acid,4-amino-1-methyl-,tert-butyl ester
• tert-butyl 4-amino-1-methylpyrrole-2-carboxylate

• Inchi： 1S/C10H16N2O2/c1-10(2,3)14-9(13)8-5-7(11)6-12(8)4/h5-6H,11H2,1-4H3
• InChI Key： WOAMWWLHODWMJH-UHFFFAOYSA-N
• SMILES： O(C(C1=CC(=CN1C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.2Ų

Additional information on 4-amino-1-methyl-1H-Pyrrole-2-carboxylic acid 1,1-dimethylethyl ester

Comprehensive Overview of 4-amino-1-methyl-1H-Pyrrole-2-carboxylic acid 1,1-dimethylethyl ester (CAS No. 335059-71-7)

The compound 4-amino-1-methyl-1H-Pyrrole-2-carboxylic acid 1,1-dimethylethyl ester (CAS No. 335059-71-7) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrrole ring substituted with an amino group and a tert-butyl ester, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals often seek information on its synthesis, properties, and potential uses, reflecting its growing relevance in modern chemical innovation.

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